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molecular formula C15H15N3O2 B1639810 6-Benzyl-3-nitro-5,6,7,8-tetrahydro-1,6-naphthyridine

6-Benzyl-3-nitro-5,6,7,8-tetrahydro-1,6-naphthyridine

Cat. No. B1639810
M. Wt: 269.3 g/mol
InChI Key: ADYNDFLTYRSRDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06245778B1

Procedure details

3,5-Dinitro-1-methyl-2-pyridone (1.99 g; 10 mmol) [prepared according to E. Matsumura, M. Ariga and Y. Tohda, Bull. Chem. Soc. Japan, 1979, 52, 2413 ] was added to a solution of ammonia in methanol (1.1M; 100 ml; 110 mmol) and then treated with 1-benzyl-4-piperidone (2.27 g; 12 mmol). The resulting mixture was heated at 60° C. for 5 h, cooled to room temperature and evaporated to dryness in vacuo. The residue was purified by chromatography through SiO2 eluting with 50% ethyl acetate/60-80° pet. ether to give the title compound (2.5 g; 93%). Recrystallisation from ethyl acetate −60-80° petroleum ether gave the title compound as a pale yellow, microcrystalline solid, mp 108° C.
Name
3,5-Dinitro-1-methyl-2-pyridone
Quantity
1.99 g
Type
reactant
Reaction Step One
Name
ammonia
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methanol
Quantity
100 mL
Type
reactant
Reaction Step One
Name
1-benzyl-4-piperidone
Quantity
2.27 g
Type
reactant
Reaction Step Two
Name
title compound
Yield
93%

Identifiers

REACTION_CXSMILES
[N+]([C:4]1[C:5](=O)[N:6](C)[CH:7]=[C:8]([N+:10]([O-:12])=[O:11])[CH:9]=1)([O-])=O.N.CO.[CH2:18]([N:25]1[CH2:30]CC(=O)[CH2:27][CH2:26]1)[C:19]1[CH:24]=[CH:23][CH:22]=[CH:21][CH:20]=1>>[CH2:18]([N:25]1[CH2:26][CH2:27][C:5]2[N:6]=[CH:7][C:8]([N+:10]([O-:12])=[O:11])=[CH:9][C:4]=2[CH2:30]1)[C:19]1[CH:24]=[CH:23][CH:22]=[CH:21][CH:20]=1

Inputs

Step One
Name
3,5-Dinitro-1-methyl-2-pyridone
Quantity
1.99 g
Type
reactant
Smiles
[N+](=O)([O-])C=1C(N(C=C(C1)[N+](=O)[O-])C)=O
Name
ammonia
Quantity
0 (± 1) mol
Type
reactant
Smiles
N
Name
methanol
Quantity
100 mL
Type
reactant
Smiles
CO
Step Two
Name
1-benzyl-4-piperidone
Quantity
2.27 g
Type
reactant
Smiles
C(C1=CC=CC=C1)N1CCC(CC1)=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooled to room temperature
CUSTOM
Type
CUSTOM
Details
evaporated to dryness in vacuo
CUSTOM
Type
CUSTOM
Details
The residue was purified by chromatography through SiO2 eluting with 50% ethyl acetate/60-80° pet. ether

Outcomes

Product
Name
title compound
Type
product
Smiles
C(C1=CC=CC=C1)N1CC=2C=C(C=NC2CC1)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 2.5 g
YIELD: PERCENTYIELD 93%
YIELD: CALCULATEDPERCENTYIELD 92.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.